
Strontium Stearate: A Comprehensive Technical
Overview for Scientific Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Strontium Stearate

CAS No.: 10196-69-7

Cat. No.: B158315

Get Quote

Abstract
This technical guide provides an in-depth analysis of the physicochemical properties of

strontium stearate, with a specific focus on its molecular weight and density. It is intended for

researchers, scientists, and professionals in drug development who require precise data and

standardized methodologies for the characterization of this compound. This document details

experimental protocols for the determination of these properties and presents the relevant data

in a clear, tabular format. Furthermore, it explores the broader context of stearates in biological

systems by visualizing a representative signaling pathway.

Physicochemical Properties of Strontium Stearate
Strontium stearate, the strontium salt of stearic acid, is a white, waxy powder. It is generally

insoluble in water and alcohol but can form gels in aliphatic and aromatic hydrocarbons.[1][2]

Its chemical formula is C₃₆H₇₀O₄Sr.[3]
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The molecular weight and density of strontium stearate are fundamental parameters for its

application in various scientific and industrial fields, including pharmaceuticals. A summary of

these properties is presented in Table 1.

Property Value Units

Molecular Weight 654.56 g/mol

Density 1.11 g/cm³

Melting Point 130-140 °C

Table 1: Key Physicochemical

Properties of Strontium

Stearate.[1][3][4]

Experimental Protocols
This section outlines the methodologies for the synthesis of strontium stearate and the

experimental determination of its molecular weight and density.

Synthesis of Strontium Stearate
A common method for the preparation of strontium stearate is through a precipitation reaction

involving stearic acid and a soluble strontium salt.

Materials:

Stearic acid

Sodium hydroxide (NaOH)

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Ethanol

Deionized water

Procedure:
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Dissolve a known molar quantity of stearic acid in a 1:1 (v/v) mixture of ethanol and

deionized water containing an equimolar amount of sodium hydroxide.

Heat the resulting solution to approximately 70°C to ensure complete dissolution and the

formation of sodium stearate.

In a separate vessel, prepare a concentrated aqueous solution of strontium chloride

hexahydrate, using a molar quantity that is half that of the initial stearic acid.

Slowly add the strontium chloride solution to the heated sodium stearate solution with

constant stirring. A white precipitate of strontium stearate will form immediately.

Allow the reaction mixture to cool to room temperature.

Isolate the strontium stearate precipitate by centrifugation or vacuum filtration.

Wash the precipitate with deionized water to remove any soluble byproducts, such as

sodium chloride.

Dry the purified strontium stearate in a vacuum oven at a temperature below its melting

point.

Determination of Molecular Weight
The molecular weight of the synthesized strontium stearate can be confirmed by reacting a

precisely weighed amount of the product with a strong acid (e.g., hydrochloric acid) to liberate

stearic acid. The stearic acid can then be extracted and quantified using gas chromatography-

mass spectrometry (GC-MS). The experimentally determined mass of stearic acid can be used

to back-calculate the molecular weight of the strontium stearate.

Determination of Density
The density of strontium stearate powder can be determined using the Archimedes principle

with a gas pycnometer or by a liquid displacement method if a suitable non-solvent is used.

Materials:

Dry strontium stearate powder
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A gas pycnometer or a density determination kit for a laboratory balance

An appropriate, non-reactive immersion liquid of known density (e.g., a hydrocarbon solvent

in which strontium stearate is insoluble)

Procedure (Liquid Displacement Method):

Weigh a specific volume of the immersion liquid in a container of known volume (e.g., a

pycnometer).

Add a precisely weighed sample of the dry strontium stearate powder to the container.

Fill the remainder of the container with the immersion liquid, ensuring no air bubbles are

trapped.

Weigh the container with the strontium stearate and the immersion liquid.

The volume of the strontium stearate sample can be calculated from the difference in the

weight of the displaced liquid and its known density.

The density of the strontium stearate is then calculated by dividing the mass of the sample

by its determined volume.

Biological Relevance and Signaling
While strontium stearate itself is primarily used in industrial applications such as a lubricant

and stabilizer, the stearate moiety is biologically significant.[1][2] Stearic acid and its derivatives

are involved in various cellular processes and signaling pathways.[3] For instance, stearate has

been shown to preferentially induce apoptosis in human breast cancer cells through a pathway

involving protein kinase C (PKC).[4]

To illustrate the biological context of stearates, the following diagram depicts a simplified,

representative signaling pathway of stearate-induced apoptosis.
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Representative Stearate-Induced Apoptosis Pathway
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Caption: A diagram of stearate's role in apoptosis.

Applications in Drug Development
Stearates, including magnesium and calcium stearate, are widely used as excipients in the

pharmaceutical industry.[5][6] They primarily function as lubricants, preventing tablets from

sticking to manufacturing equipment.[6] Their hydrophobic nature also allows for their use in

modifying the release profiles of active pharmaceutical ingredients from solid dosage forms.
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Given its similar properties, strontium stearate could potentially be explored for analogous

applications in specialized drug delivery systems, although its use is less common than other

metal stearates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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